Cas no 60772-80-7 (Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl-
• CAS No: 60772-80-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 495610
• PubChem ID: 521940
• Update Time: 2025-04-19

Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl-
• 1-tert-butyl-2-methoxy-3-methylbenzene

• Inchi： 1S/C12H18O/c1-9-7-6-8-10(11(9)13-5)12(2,3)4/h6-8H,1-5H3
• InChI Key： XLPWABAEWSNQJE-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes